Cas no 1340291-78-2 (N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine)
1340291-78-2 structure
Product Name:N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine
CAS No:1340291-78-2
MF:C9H13NOS
MW:183.270621061325
CID:5099576
Update Time:2023-08-25
N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine Chemical and Physical Properties
Names and Identifiers
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- N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine
- starbld0045963
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- Inchi: 1S/C9H13NOS/c1-7-2-3-9(12-7)4-10-8-5-11-6-8/h2-3,8,10H,4-6H2,1H3
- InChI Key: ZJHGBDWDCQGWOL-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1CNC1COC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- XLogP3: 1.1
- Topological Polar Surface Area: 49.5
N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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